Cas no 943739-90-0 (Benzenebutanoic acid, 4-borono-)

• Product Name: Benzenebutanoic acid, 4-borono-
• CAS No: 943739-90-0
• MF: C₁₀H₁₃BO₄
• MW: 208.0188
• CID: 5068064
• Update Time: 2022-06-06

Benzenebutanoic acid, 4-borono- Chemical and Physical Properties

Names and Identifiers

• 4-Boronobenzenebutanoic acid
• Benzenebutanoic acid, 4-borono-
• 4-(4-Boronophenyl)-butyric acid

• Inchi： 1S/C10H13BO4/c12-10(13)3-1-2-8-4-6-9(7-5-8)11(14)15/h4-7,14-15H,1-3H2,(H,12,13)
• InChI Key： GKUYDOVOSQZMKF-UHFFFAOYSA-N
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C1C([H])=C([H])C(B(O[H])O[H])=C([H])C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Topological Polar Surface Area: 77.8